N1-(2-methoxybenzyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-methoxybenzyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H27N3O6S and its molecular weight is 461.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactions
Oxidative Removal Techniques : A study by Yamaura et al. (1985) demonstrated the oxidative removal of N-(4-methoxybenzyl) groups on 2,5-piperazinediones using cerium(IV) diammonium nitrate, highlighting a method for modifying chemical structures under mild conditions. This technique is relevant for the synthesis and structural modification of complex organic compounds, including oxalamide derivatives (Yamaura et al., 1985).
Cyclohexyl and Benzyl Isocyanide Reactions : Research by Sañudo et al. (2006) explored the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides through reactions involving cyclohexyl or benzyl isocyanide. This work contributes to the understanding of how oxalamide derivatives might react in the presence of isocyanides, forming cyclic dipeptidyl ureas (Sañudo et al., 2006).
Material Science and Photodynamic Therapy
Photodynamic Therapy Applications : Pişkin et al. (2020) synthesized new zinc phthalocyanine derivatives with high singlet oxygen quantum yields, substituted with benzenesulfonamide derivative groups. These derivatives, due to their photochemical properties, have potential applications in photodynamic therapy for cancer treatment, suggesting that similar oxalamide derivatives could be explored for medical applications (Pişkin et al., 2020).
Drug Discovery and Biological Studies
Sphingosine-1-Phosphate (S1P) Receptor Agonists : The discovery of specific S1P receptor agonists, as detailed by Kurata et al. (2017), involves compounds with structural similarities to oxalamide derivatives. These agonists are explored for treating autoimmune diseases, indicating a potential area of research for the application of oxalamide derivatives in drug development (Kurata et al., 2017).
Environmental and Catalytic Applications
Nano-Structured Ceria Recovery : Research by Veranitisagul et al. (2011) on the recovery of nano-structured ceria from Ce(III)-benzoxazine dimer complexes via thermal decomposition showcases the potential of oxalamide and related compounds in catalysis and material science. This study provides a method for producing nano-materials, which could be applied in various environmental and catalytic processes (Veranitisagul et al., 2011).
Properties
IUPAC Name |
N'-[(2-methoxyphenyl)methyl]-N-[[3-(4-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O6S/c1-16-8-10-18(11-9-16)32(28,29)25-12-5-13-31-20(25)15-24-22(27)21(26)23-14-17-6-3-4-7-19(17)30-2/h3-4,6-11,20H,5,12-15H2,1-2H3,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLTKESQYQPWAMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NCC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.